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Introduction
The listeriolysin O (LLO) (91-99) peptide, with the sequence GYKDGNEYI, is a well-

characterized, immunodominant epitope from the bacterium Listeria monocytogenes.[1][2] It is

presented by the Major Histocompatibility Complex (MHC) class I molecule H-2Kd and elicits a

potent cytotoxic T lymphocyte (CTL) response.[3][4][5] This robust and specific immune

response makes the LLO (91-99) peptide an ideal positive control in a variety of cytotoxicity

assays designed to measure the efficacy of CTLs. These assays are critical in immunology

research and for the development of new vaccines and immunotherapies.[6]

This document provides detailed application notes and protocols for using the LLO (91-99)
peptide as a positive control in three common cytotoxicity assays: the Enzyme-Linked

Immunospot (ELISpot) assay, the Chromium-51 (51Cr) release assay, and the Lactate

Dehydrogenase (LDH) release assay.

Principle of Action
The LLO (91-99) peptide is processed by antigen-presenting cells (APCs) and presented on

their surface by MHC class I molecules.[7] This peptide-MHC complex is then recognized by

the T-cell receptor (TCR) on specific CD8+ T cells (CTLs). This recognition, along with co-
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stimulatory signals, activates the CTLs, leading to the release of cytotoxic granules containing

perforin and granzymes, and the secretion of cytokines such as interferon-gamma (IFN-γ).

These effector molecules induce apoptosis in the target cells, a process that can be quantified

to determine the level of cytotoxic activity. The LLO (91-99) peptide is known to induce a strong

CTL response, making it a reliable tool to validate the proper execution and responsiveness of

cytotoxicity assays.[2][4]

Data Summary
The following table summarizes typical quantitative parameters for the use of LLO (91-99)
peptide in various cytotoxicity assays as reported in the literature.

Assay
Type

Target
Cells

Effector
Cells

LLO (91-
99)
Peptide
Concentr
ation

Effector
to Target
(E:T)
Ratio

Incubatio
n Time

Readout

ELISpot P815

Splenocyte

s from

immunized

mice

10-6 M[8] N/A 20 hours[1]

Number of

IFN-γ

secreting

cells

51Cr

Release

51Cr-

labeled

RMAS-Kd

or P815

Splenocyte

s or CTL

lines

10-9 M[9] 50:1[9]
4-6

hours[9]

Percent

specific

lysis

LDH

Release
J774

MLN and

spleen

cells

5 µM[10] Variable 5 hours[10]
Percent

cytotoxicity

Experimental Protocols
IFN-γ ELISpot Assay
The ELISpot assay is a highly sensitive method for quantifying the frequency of cytokine-

secreting cells at the single-cell level.[11] In this context, it is used to enumerate LLO (91-99)-
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specific CD8+ T cells that secrete IFN-γ upon stimulation.

Materials:

96-well nitrocellulose-lined microplates

Anti-mouse IFN-γ capture antibody

Biotinylated anti-mouse IFN-γ detection antibody

Streptavidin-alkaline phosphatase (ALP) or horseradish peroxidase (HRP)

BCIP/NBT or AEC substrate

LLO (91-99) peptide

Antigen-presenting cells (APCs), e.g., P815 cells[1][8]

Effector cells (e.g., splenocytes from immunized mice)

Complete RPMI medium

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin

Recombinant human IL-2

Protocol:

Plate Coating: Coat the 96-well ELISpot plate with anti-mouse IFN-γ capture antibody

overnight at 4°C.

Washing: Wash the plate 6 times with sterile PBS.[1]

Blocking: Block the wells with complete RPMI medium containing 10% FBS for 1-2 hours at

37°C.

Cell Preparation:
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APCs: Pulse P815 cells with 10-6 M of LLO (91-99) peptide for 1 hour at 37°C.[8]

Effector Cells: Prepare a single-cell suspension of splenocytes from mice immunized with

a Listeria monocytogenes-based vaccine or other relevant immunogen.

Cell Plating: Add 1 x 105 effector cells and 1 x 105 peptide-pulsed APCs per well.[1] As a

negative control, use non-pulsed APCs.

Incubation: Incubate the plate for 20-24 hours at 37°C in a 5% CO2 incubator.[1]

Detection:

Wash the plate extensively with PBS containing 0.05% Tween-20 (PBST).

Add the biotinylated anti-mouse IFN-γ detection antibody and incubate for 2 hours at room

temperature.

Wash the plate with PBST.

Add streptavidin-ALP or -HRP and incubate for 1 hour at room temperature.

Wash the plate with PBST and then PBS.

Development: Add the substrate (BCIP/NBT or AEC) and monitor for the appearance of

spots. Stop the reaction by washing with distilled water.

Analysis: Air-dry the plate and count the spots using an ELISpot reader. The number of spots

corresponds to the number of IFN-γ-secreting cells.

Chromium-51 (51Cr) Release Assay
The 51Cr release assay is a classic method for measuring cell-mediated cytotoxicity.[12] It

quantifies the lysis of target cells by measuring the release of radioactive 51Cr from pre-labeled

target cells.

Materials:

51Cr (Sodium Chromate)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b15565892/docs?utm_src=pdf-body#application-notes-llo-91-99-peptide-as-a-positive-control-in-cytotoxicity-assays
https://pmc.ncbi.nlm.nih.gov/articles/PMC7115502/
https://ashpublications.org/blood/article/104/8/2397/19086/Targeted-deletion-of-T-cell-clones-using-alpha
https://ashpublications.org/blood/article/104/8/2397/19086/Targeted-deletion-of-T-cell-clones-using-alpha
https://www.revvity.com/ask/chromium-51-release-assay
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565892?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target cells (e.g., RMAS-Kd or P815 cells)[9]

Effector cells (CTLs)

LLO (91-99) peptide

96-well round-bottom microtiter plates

Complete RPMI medium

Triton X-100 or other detergent

Gamma counter

Protocol:

Target Cell Labeling:

Resuspend 5 x 106 target cells in 50 µl of medium.

Add 250 µCi of 51Cr and incubate for 60 minutes at 37°C.[9]

Wash the cells twice with complete medium to remove excess 51Cr.

Peptide Pulsing: Pulse the 51Cr-labeled target cells with 10-9 M LLO (91-99) peptide for 60

minutes at 37°C.[9]

Cell Plating:

Plate 1 x 104 peptide-pulsed target cells in 100 µl of medium per well in a 96-well round-

bottom plate.[9]

Effector Cell Addition: Add effector cells in 100 µl of medium at various E:T ratios (e.g.,

starting at 50:1).[9]

Controls:

Spontaneous Release: Target cells with medium only.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC96304/
https://www.benchchem.com/product/b15565892/docs?utm_src=pdf-body#application-notes-llo-91-99-peptide-as-a-positive-control-in-cytotoxicity-assays
https://pmc.ncbi.nlm.nih.gov/articles/PMC96304/
https://www.benchchem.com/product/b15565892/docs?utm_src=pdf-body#application-notes-llo-91-99-peptide-as-a-positive-control-in-cytotoxicity-assays
https://pmc.ncbi.nlm.nih.gov/articles/PMC96304/
https://pmc.ncbi.nlm.nih.gov/articles/PMC96304/
https://pmc.ncbi.nlm.nih.gov/articles/PMC96304/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565892?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Maximum Release: Target cells with 1% Triton X-100.

Incubation: Centrifuge the plate at 250 x g for 3 minutes to initiate cell contact and incubate

for 4-6 hours at 37°C.[9]

Supernatant Collection: Centrifuge the plate at 500 x g for 5 minutes. Carefully collect 100-

150 µl of supernatant from each well.

Radioactivity Measurement: Measure the radioactivity (counts per minute, CPM) in the

collected supernatants using a gamma counter.

Calculation: Calculate the percentage of specific lysis using the following formula:

% Specific Lysis = 100 x [(Experimental Release - Spontaneous Release) / (Maximum

Release - Spontaneous Release)][9][12]

Lactate Dehydrogenase (LDH) Release Assay
The LDH assay is a non-radioactive colorimetric assay for quantifying cytotoxicity.[13][14] It

measures the activity of LDH, a cytosolic enzyme that is released into the culture medium upon

cell lysis.[13][15]

Materials:

LDH Cytotoxicity Detection Kit (containing substrate mix, assay buffer, and stop solution)[13]

[16]

Target cells (e.g., J774 cells)[10]

Effector cells

LLO (91-99) peptide

96-well flat-bottom plate

Complete RPMI medium

Triton X-100
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Microplate reader

Protocol:

Cell Preparation:

Target Cells: Pulse J774 cells with 5 µM LLO (91-99) peptide.[10]

Effector Cells: Prepare a suspension of effector cells.

Cell Plating:

Plate 1 x 104 peptide-pulsed target cells per well.

Add effector cells at various E:T ratios.

Controls:

Spontaneous Release (Low Control): Target cells with medium only.[14]

Maximum Release (High Control): Target cells with 1% Triton X-100.[14]

Background Control: Medium only.[14]

Incubation: Incubate the plate for 5 hours at 37°C in a 5% CO2 incubator.[10]

Supernatant Transfer: Centrifuge the plate at 250 x g for 10 minutes.[14] Carefully transfer

100 µl of supernatant from each well to a new 96-well flat-bottom plate.

LDH Reaction:

Prepare the LDH reaction mixture according to the kit manufacturer's instructions.

Add 100 µl of the reaction mixture to each well containing the supernatant.[14]

Incubation: Incubate the plate for up to 30 minutes at room temperature, protected from light.

[14]
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Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

The reference wavelength should be greater than 600 nm.[14]

Calculation: Calculate the percentage of cytotoxicity using the following formula:

% Cytotoxicity = 100 x [(Experimental Release - Spontaneous Release) / (Maximum

Release - Spontaneous Release)][10]
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Caption: CTL activation by LLO (91-99) peptide presented on an APC.
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Caption: General workflow for cytotoxicity assays using LLO (91-99).
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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